2-[2-(2-Fluorobenzamido)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-[(2-fluorobenzoyl)amino]-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C12H9FN2O3S/c13-9-4-2-1-3-8(9)11(18)15-12-14-7(6-19-12)5-10(16)17/h1-4,6H,5H2,(H,16,17)(H,14,15,18)
• InChI Key: ALDPFXOOBIQABB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)CC(=O)O)F
• Molecular Formula: C12H9FN2O3S
• Molecular Weight: 280.28 g/mol
• CAS No.: 926245-67-2

Description

2-[2-(2-Fluorobenzamido)-1,3-thiazol-4-yl]acetic acid is a heterocyclic organic compound with a five-membered ring. It contains three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar and exhibits aromaticity due to the delocalization of a lone pair of π-electrons on the sulfur atom. This compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. Its odor resembles that of pyridine. Notably, a thiazole ring is naturally found in Vitamin B1 (thiamine), which plays a crucial role in energy metabolism and normal nervous system function.

Molecular Structure Analysis

The molecular formula of this compound is C12H9FN2O3S , with a molecular weight of 280.27 g/mol. The compound’s structure consists of a thiazole ring linked to an acetic acid moiety via an amide linkage. The fluorobenzamido group is attached to the thiazole ring.